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Pyrimidine nucleotides
Pyrimidine nucleotides are essential components of biological systems, serving as key intermediates in the biosynthesis and energy transfer processes within cells. These compounds consist of a pyrimidine ring (either cytosine or thymine) covalently linked to a ribose sugar and one or more phosphate groups through ester linkages, forming nucleoside monophosphates, diphosphates, and triphosphates.
Cytidine monophosphate (CMP), uridine monophosphate (UMP), cytidine diphosphate (CDP), uridine diphosphate (UDP), cytidine triphosphate (CTP), and uridine triphosphate (UTP) are the primary pyrimidine nucleotides found in living organisms. CTP plays a crucial role in biosynthesis, particularly in the formation of RNA from ribonucleoside monophosphates. UTP is essential for RNA synthesis and also participates in sugar metabolism pathways.
These nucleotides serve multiple functions, including acting as immediate precursors for nucleic acid synthesis, providing energy through high-energy phosphate bonds, and participating in various metabolic reactions. They are vital for the proper functioning of DNA replication, transcription, and protein biosynthesis processes in cells.
Pyrimidine ribonucleotides
Pyrimidine deoxyribonucleotides
Pyrimidine nucleotide sugars
Pyrimidine ribonucleoside diphosphates
Pyrimidine 2'-deoxyribonucleoside triphosphates
Cyclic pyrimidine nucleotides
Pyrimidine 2'-deoxyribonucleoside monophosphates
Pyrimidine ribonucleoside monophosphates
Pyrimidine 2'-deoxyribonucleoside diphosphates
Pyrimidine ribonucleoside triphosphates
2',3'-cyclic pyrimidine nucleotides
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